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Compound of Interest

Compound Name: YB-0158

Cat. No.: B8220900

For Researchers, Scientists, and Drug Development Professionals

Introduction

YB-0158 is a novel peptidomimetic small molecule identified as a potent agent targeting cancer
stem cells (CSCs), particularly in colorectal cancer (CRC).[1] Its mechanism of action involves
the disruption of the interaction between Sam68 (Src-associated in mitosis 68 kDa protein) and
Src.[1] This interference with Sam68 signaling leads to the inhibition of the Wnt/[3-catenin
pathway and modulation of NF-kB target gene expression, ultimately resulting in anti-
proliferative and pro-apoptotic effects in cancer cells.[1] Flow cytometry is a powerful technique
to quantitatively assess these cellular responses to YB-0158 treatment, providing valuable
insights into its efficacy and mechanism.

This document provides detailed protocols for analyzing the effects of YB-0158 on the cell
cycle and apoptosis using flow cytometry.

Data Presentation
Table 1: Effect of YB-0158 on Cell Cycle Distribution in
CRC Cells
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Concentration GO0/G1 Phase G2/M Phase
Treatment S Phase (%)

(uM) (%) (%)
Vehicle (DMSO) - 452 +2.1 358+ 1.5 19.0+1.2
YB-0158 1 55.8+25 28.1+1.8 16.1+1.0
YB-0158 5 68.3+3.0 195+1.3 12.2+ 0.9
YB-0158 10 75.1+3.2 142+1.1 10.7 £ 0.8

Data are presented as mean + standard deviation from three independent experiments and
represent a typical response of colorectal cancer cells to YB-0158 treatment after 48 hours.

Table 2: Induction of Apoptosis by YB-0158 in CRC Cells

. ) Early Late

Concentration  Viable Cells . .
Treatment Apoptotic Apoptotic/Necr

(HM) (%) .

Cells (%) otic Cells (%)

Vehicle (DMSO) - 925+35 3.1+0.8 44+1.2
YB-0158 1 81.2+4.1 105+£15 83+1.9
YB-0158 5 65.7+5.2 22823 11521
YB-0158 10 48.9+4.8 354+31 15.7+25

Data are presented as mean + standard deviation from three independent experiments and
represent a typical response of colorectal cancer cells to YB-0158 treatment after 48 hours, as
determined by Annexin V and Propidium lodide staining.
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Caption: YB-0158 mechanism of action.
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Caption: Experimental workflow for cell cycle analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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with-yb-0158]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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